1-(5-Ethenyl-1,2,3,6-tetrahydropyridin-1-yl)-2,2,2-trifluoroethan-1-one

• IUPAC Name: 1-(5-ethenyl-3,6-dihydro-2H-pyridin-1-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C9H10F3NO/c1-2-7-4-3-5-13(6-7)8(14)9(10,11)12/h2,4H,1,3,5-6H2
• InChI Key: YDQTVPCLQHMVFL-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CCCN(C1)C(=O)C(F)(F)F
• Molecular Formula: C9H10F3NO
• Molecular Weight: 205.18 g/mol

Description

1-(5-Ethenyl-1,2,3,6-tetrahydropyridin-1-yl)-2,2,2-trifluoroethan-1-one (ETFE) is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ETFE possesses a unique chemical structure that makes it a promising candidate for the development of novel drugs.

Scientific Research Applications

Aggregation-Induced Emission (AIE)

Design and Synthesis of Novel Ethene Derivatives
Three novel ethene derivatives were synthesized and characterized, showcasing distinct aggregation-induced emission characteristics. The study highlights the potential of these compounds in developing materials with efficient solid-state photoluminescence, suggesting applications in optoelectronic devices and sensors (Zhang et al., 2015).

Crystal Structure Analysis

Synthesis and Crystal Structure of Tetrahydropyridine Derivatives
A detailed analysis of the crystal structure of synthesized tetrahydropyridine derivatives, showcasing how such compounds contribute to the understanding of molecular conformations and interactions. This information is crucial for the design of new molecules with specific physical and chemical properties (Sambyal et al., 2011).

Electrochemical Properties

Synthesis and Investigation of Tetrasubstituted Tetraphenylethenes
The study explores the synthesis and electrochemical properties of tetrasubstituted tetraphenylethenes. These findings open avenues for the application of such compounds in electronic materials and devices, highlighting the importance of their electrochemical characteristics (Schreivogel et al., 2006).

Supramolecular Assemblies

Crystal Engineering of Supramolecular Assemblies
This research outlines the formation of supramolecular assemblies with aza donor molecules, indicating the potential of these structures in the development of new materials with tailor-made properties. Such assemblies can lead to advancements in materials science, particularly in the creation of molecular devices and networks (Arora & Pedireddi, 2003).

Metal-Free Cycloaddition Reactions

Room Temperature Synthesis of Cyclobutenes
A metal-free protocol for the synthesis of substituted cyclobutenes showcases the application of 1,2-dipoles in organic synthesis. This approach is significant for the development of efficient synthetic methodologies, potentially impacting pharmaceutical and materials chemistry (Alcaide et al., 2015).